![molecular formula C12H15N3O2 B2553816 N-[2-(morpholin-4-yl)pyridin-3-yl]prop-2-enamide CAS No. 2270918-72-2](/img/structure/B2553816.png)
N-[2-(morpholin-4-yl)pyridin-3-yl]prop-2-enamide
Overview
Description
Scientific Research Applications
Herbicidal Activity
The compound has been found to have herbicidal activity against Phalaris minor, a major weed of wheat crops . The compound was prioritized through computational studies and showed a higher binding affinity and inhibition constant than the reference ligand molecule . The lead molecule ELC5 (6-ethoxy-4-N-(2-morpholin-4-ylethyl)-2-N-propan-2-yl-1,3,5-triazine-2,4-diamine) has shown comparable activity to the reference herbicide(isoproturon) against P. minor .
Inhibitor of LRRK2 Kinase Activity
The compound could potentially be useful in the treatment of Parkinson’s Disease (PD) as an inhibitor of LRRK2 kinase activity . The most common LRRK2 mutation, G2019S, which is relatively rare in the total population, gives rise to increased kinase activity .
Antifungal Activity
The compound could potentially have antifungal activity . The antifungal activity was recorded as inhibition zone (in mm) on placing the paper disks (dipped in the stock solution) on the agar plate (possessing fungal suspension) and minimum inhibitory concentration (MIC) .
Anti-tubercular Activity
The compound could potentially have anti-tubercular activity . A series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra .
Potential Use in Drug Design
The compound could potentially be used in drug design . Various derivatives of the compound are available and have been used in the synthesis of other compounds .
Potential Use in Chemical Synthesis
The compound could potentially be used in chemical synthesis . Various derivatives of the compound are available and have been used in the synthesis of other compounds .
Mechanism of Action
Target of Action
Compounds with similar structures have been found to bind with high affinity to multiple receptors . The specific targets of “N-[2-(morpholin-4-yl)pyridin-3-yl]prop-2-enamide” would depend on its exact structure and could potentially include a variety of enzymes, receptors, or other proteins within the cell.
properties
IUPAC Name |
N-(2-morpholin-4-ylpyridin-3-yl)prop-2-enamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3O2/c1-2-11(16)14-10-4-3-5-13-12(10)15-6-8-17-9-7-15/h2-5H,1,6-9H2,(H,14,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CNLSLLYGABEWGV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)NC1=C(N=CC=C1)N2CCOCC2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(morpholin-4-yl)pyridin-3-yl]prop-2-enamide | |
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